Cas no 2171949-23-6 (1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine)

• Product Name: 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine
• CAS No: 2171949-23-6
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 5867121
• PubChem ID: 165607310
• Update Time: 2025-06-14

1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine
• 1-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methylpropan-2-amine
• EN300-1289970
• 2171949-23-6

• Inchi： 1S/C9H14ClNOS/c1-9(2,11)6-13-5-7-3-4-8(10)12-7/h3-4H,5-6,11H2,1-2H3
• InChI Key： UYYMWUBMXNREPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C)(C)N)O1

Computed Properties

• Exact Mass: 219.0484629g/mol
• Monoisotopic Mass: 219.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.5Ų

Additional information on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine

Research Brief on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine (CAS: 2171949-23-6)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine (CAS: 2171949-23-6). This molecule, characterized by its unique furan and sulfanyl functional groups, has emerged as a promising candidate for further pharmacological investigation. The compound's structural features suggest potential interactions with biological targets, making it a subject of interest for drug discovery and development.

Preliminary studies have focused on the synthesis and characterization of 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine, with recent publications highlighting its efficient synthetic routes and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. These foundational studies are critical for ensuring the reliability of subsequent biological evaluations.

In vitro assays have revealed that 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine exhibits moderate activity against specific enzyme targets, particularly those involved in inflammatory pathways. The compound's mechanism of action appears to involve modulation of key signaling molecules, though detailed pharmacokinetic and pharmacodynamic studies are still underway. Early results suggest that further optimization of the molecule's scaffold could enhance its potency and selectivity.

Recent computational modeling studies have provided insights into the binding interactions of 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine with potential protein targets. Molecular docking simulations indicate favorable binding energies, particularly with enzymes in the cytochrome P450 family. These findings support the hypothesis that the compound could serve as a lead structure for the development of novel therapeutic agents.

Despite these promising results, challenges remain in the development of 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research efforts are focused on structural modifications to improve these properties while retaining the compound's biological activity.

The current landscape of research on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-2-amine underscores its potential as a versatile scaffold in medicinal chemistry. Future directions include expanding the scope of biological testing, exploring synergistic effects with existing drugs, and investigating its applicability in various disease models. As the body of evidence grows, this compound may pave the way for new therapeutic interventions in areas such as inflammation, infectious diseases, and metabolic disorders.